Cas no 1031618-93-5 (N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide
• CAS No: 1031618-93-5
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 5343293
• Update Time: 2025-07-17

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-(1,1-dioxido-4-phenyl-2H-benzo[e][1,2,3]thiadiazin-2-yl)acetamide
• N-(2,4-dimethylphenyl)-2-(1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)acetamide
• N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-1lambda6,2,3-benzothiadiazin-2-yl)acetamide
• N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide

• Inchi： 1S/C23H21N3O3S/c1-16-12-13-20(17(2)14-16)24-22(27)15-26-25-23(18-8-4-3-5-9-18)19-10-6-7-11-21(19)30(26,28)29/h3-14H,15H2,1-2H3,(H,24,27)
• InChI Key： PKSFRXVMBAXLKU-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2)=NN1CC(NC1C=CC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 754
• XLogP3: 4.2
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide

Professional Introduction to N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide and CAS No. 1031618-93-5

N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1031618-93-5, represents a convergence of advanced heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The chemical structure of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide is characterized by a benzothiadiazine core, which is a well-known scaffold in medicinal chemistry. Benzothiadiazines have been extensively studied for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer effects. The presence of the 1,1-dioxo group enhances the compound's electron-withdrawing capabilities, which can modulate its interactions with biological targets. Additionally, the incorporation of a 4-phenyl moiety introduces additional functional diversity, allowing for fine-tuning of pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced therapeutic potential. The benzothiadiazine scaffold has been particularly noteworthy due to its ability to interact with various biological pathways. For instance, studies have demonstrated that benzothiadiazines can inhibit enzymes involved in inflammation and oxidative stress, making them attractive candidates for treating chronic inflammatory diseases. Furthermore, the structural flexibility of this class of compounds allows for modifications that can improve solubility and bioavailability, critical factors for successful drug development.

The synthesis of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 1,1-dioxo group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels necessary for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzothiadiazine core while maintaining regioselectivity.

The biological evaluation of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamide has revealed intriguing properties that warrant further exploration. Preclinical studies have shown that this compound exhibits potent inhibitory activity against several key enzymes implicated in inflammation and cancer progression. Specifically, it has demonstrated efficacy in inhibiting lipoxygenase and cyclooxygenase enzymes at concentrations comparable to those of existing therapeutics. Moreover, its ability to modulate nuclear factor kappa B (NFκB) signaling pathways suggests potential applications in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of N-(2,4-dimethylphenyl)-2-(1,1-dioxo-4-phenyl-2H-1lambda6,2，3-benzothiadiazin - 22 - yl)acetamide) is another area of interest. Initial studies indicate that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. This favorable pharmacokinetic behavior is attributed to its balanced lipophilicity and solubility properties. Additionally，the presence of the polar < strong > 11 - dioxo strong > group enhances water solubility， which can be advantageous for formulation development. Further investigations are underway to optimize dosing regimens and delivery systems that maximize therapeutic efficacy while minimizing side effects.

The potential applications of N-(< strong > 24 - dimethylphenyl strong > ) - 22 - (11，12 - dioxo - 44 - phenyl - 22 H - 11λ6，22，33 - benzothiadiazin22 - yl)acetamide extend beyond anti-inflammatory therapy。 Emerging evidence suggests that this compound may also possess anticancer properties by interfering with critical signaling pathways involved in tumor growth and metastasis。 For instance， it has been shown to inhibit the activity of tyrosine kinases， which are often overexpressed in cancer cells。 Moreover， its ability to induce apoptosis in certain cancer cell lines indicates its potential as a chemotherapeutic agent。 These findings have prompted researchers to explore its efficacy in combination therapies with existing chemotherapeutic agents.

The development of novel drug candidates like N-(< strong > 24 - dimethylphenyl strong > ) - 22 - (11，12 - dioxo - 44 - phenyl - 22 H - 11λ6，22，33 - benzothiadiazin22 - yl)acetamide relies heavily on advancements in computational chemistry and high-throughput screening technologies。 These tools enable researchers to rapidly evaluate large libraries of compounds for their biological activity without the need for extensive wet chemistry experiments。 By integrating structure-based drug design with machine learning algorithms， scientists can predict the binding affinity and pharmacological properties of new molecules with remarkable accuracy。 This approach has significantly accelerated the drug discovery process and increased the likelihood of identifying lead compounds with high therapeutic potential。

In conclusion， N-(< strong > 24 - dimethylphenyl strong > ) - 22 - (11，12 - dioxo - 44 phenyl -- H -- λ6 -- ,33 -- benzothiadiazin -- yl)acetamide represents a promising advancement in pharmaceutical chemistry。 Its unique structural features， coupled with preclinical evidence suggesting multiple biological activities， make it an attractive candidate for further development。 As research continues to uncover new therapeutic applications for this compound， it is likely to play an important role in addressing some of today's most pressing medical challenges。 The ongoing synthesis and characterization efforts will provide valuable insights into its mechanism of action and optimize its formulation for clinical use。 With continued innovation in drug discovery technologies， compounds like N-(< strong > 24 dimethyl phen yl strong > ) -- (111 ，12 -- diox o --44 phen yl -- H -- λ6 ，23 -- benz oth iad azi n -- yl)ace tamide are poised to make significant contributions to modern medicine。